4-Bromo-N-butyl-3-methoxyaniline
Overview
Description
4-Bromo-3-methoxyaniline is a chemical compound with the molecular formula C7H8BrNO . It is a white to brown crystalline powder . This compound is a useful reagent for organic synthesis and other chemical processes .
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-methoxyaniline consists of a bromine atom (Br), a methoxy group (-OCH3), and an amino group (-NH2) attached to a benzene ring . The average mass of the molecule is 202.048 Da and the monoisotopic mass is 200.978912 Da .Physical And Chemical Properties Analysis
4-Bromo-3-methoxyaniline has a melting point of 96-100 °C and a predicted boiling point of 272.1±20.0 °C . The predicted density is 1.531±0.06 g/cm3 . It is a solid at room temperature and has a beige color .Scientific Research Applications
Synthesis and Transformation in Chemical Reactions
4-Bromo-N-butyl-3-methoxyaniline, a derivative of 4-methoxyaniline, plays a role in various chemical syntheses. For instance, it can be used in the Skraup-type synthesis to create bromoquinolines, a class of compounds with potential applications in medicinal chemistry (Lamberth et al., 2014). Another study describes the use of similar compounds in the synthesis of Schiff bases, which have been explored for their antibacterial properties (Salehi et al., 2015).
Photodynamic Therapy and Cancer Treatment
Compounds similar to 4-Bromo-N-butyl-3-methoxyaniline are used in photodynamic therapy for cancer treatment. For example, a study on zinc phthalocyanine derivatives, which are related to 4-Bromo-N-butyl-3-methoxyaniline, highlights their potential as Type II photosensitizers in treating cancer (Pişkin et al., 2020).
Material Science and Optical Properties
In the field of material science, derivatives of 4-methoxyaniline, closely related to 4-Bromo-N-butyl-3-methoxyaniline, are synthesized and studied for their optical properties. This includes research into benzylideneaniline compounds and their potential applications in nonlinear optical properties and biological activities (Subashini et al., 2021).
Environmental Applications
4-Bromo-N-butyl-3-methoxyaniline and its derivatives are also studied in environmental science. For example, research on the degradation of methoxyanilines in aqueous solutions evaluates Fenton-like oxidation as a method for treating toxic industrial waste containing these compounds (Chaturvedi & Katoch, 2020).
Safety and Hazards
4-Bromo-3-methoxyaniline is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and avoid release to the environment .
properties
IUPAC Name |
4-bromo-N-butyl-3-methoxyaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO/c1-3-4-7-13-9-5-6-10(12)11(8-9)14-2/h5-6,8,13H,3-4,7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZLUPAGHGPTMGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=CC(=C(C=C1)Br)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-N-butyl-3-methoxyaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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